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Compound of Interest

Compound Name: Anthraquinone Violet

Cat. No.: B1194392

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Anthraquinone
Violet, specifically C.I. Vat Violet 1, in textile dyeing processes, with a focus on cotton fibers.
The information is intended to guide researchers in the application and evaluation of this class
of dyes.

Introduction to Anthraquinone Violet (C.I. Vat Violet
1)

Anthraquinone dyes are a significant class of synthetic colorants known for their brilliant
shades and excellent fastness properties.[1][2] C.I. Vat Violet 1, also known as Vat Brilliant
Violet 2R, is an anthraquinone-based vat dye that produces a vibrant brilliant blue-purple hue
on cellulosic fibers.[3][4] Like other vat dyes, it is insoluble in water in its pigment form and
requires a chemical reduction process, known as "vatting," to be converted into a water-soluble
"leuco” form that can be absorbed by the textile fiber.[4][5][6][7] Subsequent oxidation within
the fiber regenerates the insoluble dye, leading to its characteristic high fastness to washing,
light, and chemical treatments.[2][6][7]

Properties of C.l. Vat Violet 1

A summary of the key properties of C.l. Vat Violet 1 is presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1194392?utm_src=pdf-interest
https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-vat-dyes-lab-manual
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://www.scribd.com/presentation/458227716/11-1-Dyeing-of-Cotton-with-Vat-Dyes
https://www.fibre2fashion.com/industry-article/2701/important-considerations-in-dyeing
https://www.fibre2fashion.com/industry-article/2701/important-considerations-in-dyeing
https://textilelearner.net/vat-dyeing-process/
https://www.kcgroups.in/mrcmills/vat_dyeing.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Dyeing_Efficacy_of_C_I_Vat_Violet_1_on_Diverse_Textile_Substrates.pdf
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://www.kcgroups.in/mrcmills/vat_dyeing.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Dyeing_Efficacy_of_C_I_Vat_Violet_1_on_Diverse_Textile_Substrates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Description

C.I. Name Vat Violet 1

C.l. Number 60010

CAS Number 1324-55-6

Molecular Formula C34H14Cl202

Molecular Weight 525.38 g/mol

Appearance Puce (purple-brown) powder
Shade on Cotton Brilliant blue-purple

Insoluble in water, ethanol, and acetone.
Solubility Soluble in Benzene and slightly soluble in

various organic solvents.

Leuco Form Color The alkaline-reduced (leuco) form is blue.

Quantitative Fastness Data for C.I. Vat Violet 1 on
Cotton

The fastness properties of textiles dyed with C.I. Vat Violet 1 are a primary reason for its use in
applications requiring high durability, such as workwear, uniforms, and home textiles.
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Rating (on a scale of 1-5,

Fastness Test Standard .
where 5 is excellent)
Light Fastness Xenon Arc 6-7 (at 2/1 standard depth)
) 4-5 (Color Change), 4-5
Washing Fastness ISO 105-C06 o
(Staining)
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 3-4
Chlorine Bleach ISO 105-N01 4-5
Perspiration ISO 105-E04 4-5
Ironing ISO 105-X11 4-5

Note: Fastness ratings can vary depending on the depth of shade and the specific dyeing
process used.

Experimental Protocols

The following protocols provide a detailed methodology for the application of C.I. Vat Violet 1 to
cotton fabric in a laboratory setting.

Materials and Reagents

» Textile Substrate: Scoured and bleached 100% cotton fabric.
e Dye: C.I. Vat Violet 1 powder.

e Reducing Agent: Sodium hydrosulfite (NazS20a).

e Alkali: Sodium hydroxide (NaOH).

» Wetting Agent: Non-ionic wetting agent.

¢ Dispersing Agent: Anionic dispersing agent.

o Oxidizing Agent: Hydrogen peroxide (H202) or sodium perborate (NaBO3-4H20).
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e Soaping Agent: Non-ionic detergent and soda ash (NazCO3).
e Acid: Acetic acid (CH3COOH) for neutralization.

o Water: Deionized or distilled water.

Detailed Experimental Protocol for Exhaust Dyeing of
Cotton

This protocol is based on a liquor-to-goods ratio of 20:1.
Step 1: Preparation of the Dyebath

o Calculate the required amount of dye and chemicals based on the weight of the fabric (owf -
on weight of fabric). For a 2% shade, use 2g of C.I. Vat Violet 1 per 100g of cotton.

o Prepare the main dyebath by adding a wetting agent (e.g., 1 g/L) and a dispersing agent
(e.g., 1 g/L) to the required volume of water. Heat the bath to 60°C.

Step 2: Vatting (Reduction) of the Dye
This step converts the insoluble dye into its soluble leuco form.

» In a separate vessel, make a smooth paste of the C.I. Vat Violet 1 powder with a small
amount of warm water (50-60°C) and a dispersing agent.

» Add this paste to a stock vat containing the required amount of sodium hydroxide (e.g., 5-12
g/L) and sodium hydrosulfite (e.g., 4-8 g/L) in warm water.

e Maintain the temperature of the stock vat at 50-60°C for 10-15 minutes, stirring gently until
the dye is fully reduced. The solution should turn a clear blue color, indicative of the leuco
form.

Step 3: Dyeing
» Add the prepared vatted dye solution to the main dyebath.

¢ Introduce the pre-wetted cotton fabric into the dyebath.
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e Maintain the dyeing temperature at 60°C for 45-60 minutes with continuous agitation to
ensure level dyeing.

Step 4: Rinsing

» After dyeing, remove the fabric from the dyebath.

e Rinse the fabric thoroughly with cold water to remove excess alkali and reducing agent.
Step 5: Oxidation

This step converts the soluble leuco dye back to its insoluble pigment form within the fiber.

o Prepare an oxidation bath containing an oxidizing agent. For example, use hydrogen
peroxide (0.5-1.0 g/L) or sodium perborate (1-2 g/L).

¢ Immerse the rinsed fabric in the oxidation bath at 40-50°C for 10-15 minutes. The color of the
fabric will change from the blue of the leuco form to the final brilliant violet shade.

 Alternatively, air oxidation can be performed by exposing the rinsed fabric to the atmosphere
for an extended period, though chemical oxidation is more controlled and rapid.

Step 6: Soaping

Soaping removes unfixed dye particles from the fabric surface and helps to stabilize the final
shade and improve fastness properties.

o Prepare a soaping bath containing a non-ionic detergent (e.g., 2 g/L) and soda ash (e.g., 1
g/L).

o Treat the dyed and oxidized fabric in this bath at or near boiling (95-100°C) for 15-20
minutes.

e Rinse the fabric thoroughly with hot water followed by cold water.

Step 7: Neutralization and Drying
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 If necessary, neutralize any residual alkali by rinsing the fabric in a dilute solution of acetic
acid.

 Finally, dry the soaped and rinsed fabric.

Visualizations

Signaling Pathway: Chemical Transformation in Vat
Dyeing

The following diagram illustrates the key chemical transformations of Anthraquinone Violet

during the vat dyeing process.

Reduction Oxidation
Anthraquinone Violet (NaOH + Na2S204) & Leuco-Vat Anion (Airor H202) Anthraquinone Violet
(Insoluble Pigment) g (Soluble Form) @ (Insoluble, Fixed in Fiber)

Click to download full resolution via product page

Caption: Chemical transformation of Anthraquinone Violet during vat dyeing.

Experimental Workflow

The diagram below outlines the logical flow of the experimental protocol for dyeing cotton with
Anthraquinone Violet.
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Caption: Experimental workflow for vat dyeing of cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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